Cas no 139677-13-7 (Methanone, [2-(2-methylpropyl)-4-phenyl-1H-pyrrol-3-yl]phenyl-)

• Product Name: Methanone, [2-(2-methylpropyl)-4-phenyl-1H-pyrrol-3-yl]phenyl-
• CAS No: 139677-13-7
• MF: C₂₁H₂₁NO
• MW: 303.397545576096
• CID: 1278087
• Update Time: 2024-08-03

Methanone, [2-(2-methylpropyl)-4-phenyl-1H-pyrrol-3-yl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(2-methylpropyl)-4-phenyl-1H-pyrrol-3-yl]phenyl-

• Inchi： 1S/C21H21NO/c1-15(2)13-19-20(21(23)17-11-7-4-8-12-17)18(14-22-19)16-9-5-3-6-10-16/h3-12,14-15,22H,13H2,1-2H3
• InChI Key： JETBDIHLNFURCB-UHFFFAOYSA-N
• SMILES： C(C1C(C2=CC=CC=C2)=CNC=1CC(C)C)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 303.16243

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 522.1±50.0 °C(Predicted)
• PSA: 32.86
• pka: 15.80±0.50(Predicted)